1-[(4-fluorophenyl)methyl]-3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidine

• IUPAC Name: 5-[1-[(4-fluorophenyl)methyl]piperidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18FN3OS/c19-15-7-5-13(6-8-15)11-22-9-1-3-14(12-22)18-20-17(21-23-18)16-4-2-10-24-16/h2,4-8,10,14H,1,3,9,11-12H2
• InChI Key: ZHSYNRBWDYNRHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

The compound seems to be a complex organic molecule that includes a piperidine ring, a thiophene ring, and an oxadiazole ring. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges (-CH2-) and one amine bridge (-NH-). Thiophene is a five-membered aromatic ring with four carbon atoms and a sulfur atom. Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the piperidine ring might undergo reactions typical of amines, such as acylation or alkylation. The thiophene and oxadiazole rings might undergo electrophilic aromatic substitution reactions.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to speculate on its mechanism of action. If it’s a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its current uses and potential applications. For example, if it’s a drug, future research might focus on improving its efficacy, reducing its side effects, or finding new therapeutic uses.